Cas no 20667-13-4 (Pyridinium,1-hexadecyl-2-methyl-, bromide (1:1))

• Product Name: Pyridinium,1-hexadecyl-2-methyl-, bromide (1:1)
• CAS No: 20667-13-4
• MF: C₂₂H₄₀BrN
• MW: 398.463706016541
• CID: 287020
• PubChem ID: 88642
• Update Time: 2025-04-19

Pyridinium,1-hexadecyl-2-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-hexadecyl-2-methyl-, bromide (1:1)
• 1-Hexadecyl-2-methylpyridinium bromide
• 20667-13-4
• Pyridinium, 1-hexadecyl-2-methyl-, bromide
• Cetyl-alpha-picolinium bromide
• Pyridinium, 1-hexadecyl-2-methyl-, bromide (1:1)
• DTXSID30885145
• SCHEMBL636963

• Inchi： 1S/C22H40N.BrH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23-21-18-16-19-22(23)2;/h16,18-19,21H,3-15,17,20H2,1-2H3;1H/q+1;/p-1
• InChI Key： JRCWHWCFGYZDST-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.9214
• Monoisotopic Mass: 397.23441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88